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Compound of Interest

Compound Name: Norcocaine

Cat. No.: B1214116

An In-depth Technical Guide on the Physicochemical Properties of Norcocaine Hydrochloride

Introduction

Norcocaine is a primary, pharmacologically active metabolite of cocaine, formed through N-
demethylation in the liver.[1][2] While it is a minor metabolite, its detection is a key indicator of
recent cocaine use in forensic and clinical toxicology.[2][3] As the hydrochloride salt, its
properties are relevant for the preparation of analytical standards and for research into
cocaine's metabolism and toxicity.[4] This document provides a comprehensive overview of the
core physicochemical properties of norcocaine hydrochloride, detailed experimental protocols
for its analysis, and visualizations of relevant biochemical and analytical pathways.

Chemical and Physical Properties

Norcocaine hydrochloride is the salt form of norcocaine, the N-demethylated analog of
cocaine.[5] Its properties differ from its free base form, particularly in terms of solubility and
melting point. The quantitative physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of Norcocaine Hydrochloride
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Property Value Source

methyl (1R,2R,3S,5S)-3-
benzoyloxy-8-

IUPAC Name _ [5]
azabicyclo[3.2.1]octane-2-

carboxylate;hydrochloride

Molecular Formula C16H20CINOa4 [41051617118]
Molecular Weight 325.8 g/mol [4119]

CAS Number 61585-22-6 [4105][71[8]
Melting Point 115-116 °C [9]

Water: Soluble (2.5 g/L)

Solubility Ethanol: Slightly Soluble (300 [4][9]
mg/mL)
Appearance Crystalline solid [4]

Note: The boiling point for the free base, norcocaine, is predicted to be 402.2 + 45.0 °C, and
its predicted pKa is 9.02 + 0.60.[10][11] Experimental data for the hydrochloride salt's boiling
point and pKa are not readily available.

Spectral Information

Spectroscopic data are critical for the unequivocal identification and characterization of
norcocaine hydrochloride. Key spectral features are summarized in Table 2.

Table 2: Spectral Data for Norcocaine Hydrochloride
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Technique Data Source

(600 MHz; D20): 6 1.98-2.19
(4H, m), 2.25-2.41 (2H, m),
1H NMR 3.18(1H,dd,J=2.3,7.1Hz), [9]
3.92 (1H, m), 4.10 (1H, d, J =
7.3 Hz)

(150 MHz; D20): & 23.2, 24.0,
13C NMR 35.5, 38.9, 49.5, 60.8, 63.6, [9]
64.6, 176.4 ppm

UV Amax 231 nm [4]

GC-MS data is available in
Mass Spectrometry o ] [4191[12]
forensic libraries.

Spectra for the trihydrate form
FT-IR / FT-Raman , [13][14]
are available.

Experimental Protocols

The determination and quantification of norcocaine hydrochloride in biological matrices require
sensitive and specific analytical methods.

Quantification by High-Performance Liquid
Chromatography (HPLC)

A validated HPLC method is used for the simultaneous determination of cocaine and
norcocaine in biological samples like plasma.[15]

Methodology:
o Sample Preparation: 0.5 mL of plasma is buffered to a pH of 9.0.
o Liquid-Liquid Extraction: The buffered sample is extracted with diethyl ether.

e Back Extraction: The target compounds are re-extracted from the organic phase into a 0.1%
aqueous solution of tetramethylammonium hydrogen sulfate (TMAHS). This step achieves a
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theoretical extraction yield of 100%.[15]

o Chromatographic Separation:
o Column: Spherisorb RP-18 (100 mm x 4.6 mm 1.D., 5 um particle size).[15]
o Mobile Phase: A mixture of acetonitrile and 0.1% TMAHS aqueous solution (60:40).[15]
o Detection: UV detection is typically used.

o Quantification: The method demonstrates a reliable limit of quantitation at 20 ng/mL from a
0.5 mL plasma sample.[15]

Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard technique for the identification of cocaine and its metabolites in forensic
analysis.

Methodology:

Sample Preparation: Samples are extracted from the matrix, often using solid-phase
extraction (SPE) or liquid-liquid extraction.

o Derivatization (Optional): Analytes may be derivatized to improve their chromatographic
properties and thermal stability.

o GC Separation: The extract is injected into a gas chromatograph equipped with a capillary
column to separate the components of the mixture.

o MS Detection: The separated compounds are fragmented and detected by a mass
spectrometer, providing a characteristic mass spectrum or "fingerprint” for identification.[12]

Visualization of Pathways
Metabolic Pathway of Cocaine to Norcocaine

Norcocaine is formed in the liver via oxidative N-demethylation of cocaine, a reaction primarily
catalyzed by the cytochrome P-450 enzyme system.[3][16] This is considered a minor
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metabolic pathway.[3]

Liver Microsomes
(Cytochrome P-450)

. N-demethylation .
sl Cocaine Y Norcocaine

Click to download full resolution via product page

Caption: Metabolic conversion of Cocaine to Norcocaine via N-demethylation in the liver.

Experimental Workflow for HPLC Analysis

The following diagram illustrates the sample preparation and analysis workflow for the
guantification of norcocaine from a biological matrix using HPLC, as described in the protocol.
[15]
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Sample Preparation

1. Biological Sample
(e.g., 0.5 mL Plasma)

'

2. Adjust to pH 9.0

'

3. Liquid-Liquid Extraction
(Diethyl Ether)

'

4. Re-extract into 0.1% TMAHS (aq)

5. HPLC Injection & Separation

6. UV Detection & Quantification

Click to download full resolution via product page

Caption: Workflow for the extraction and HPLC quantification of horcocaine from plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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